Tin sulfide (SnS2)

• IUPAC Name: bis(sulfanylidene)tin
• InChI: InChI=1S/2S.Sn
• InChI Key: ALRFTTOJSPMYSY-UHFFFAOYSA-N
• Canonical SMILES: S=[Sn]=S
• Molecular Formula: SnS2, S2Sn
• Molecular Weight: 182.8 g/mol
• Physical Description: Golden solid with a metallic luster; [Merck Index] Yellow or gold powder; [Alfa Aesar MSDS]
• CAS RN: 1315-01-1

Description

Synthesis Analysis

The synthesis of tin sulfide, including SnS2, has been explored through various methods, aiming to optimize its physical and chemical properties for different applications. Techniques such as chemical vapor transport, hydrothermal synthesis, and spray pyrolysis have been employed to produce SnS2 with controlled morphology and crystallinity. The synthesis conditions, such as temperature, precursor concentration, and reaction atmosphere, significantly influence the phase purity, crystalline structure, and particle size of the resultant SnS2​​​​​​.

Molecular Structure Analysis

SnS2 typically crystallizes in a hexagonal lattice structure, belonging to the CdI2 type, where each tin atom is surrounded by six sulfur atoms forming a trigonal prismatic coordination. This layered structure facilitates weak van der Waals forces between the sulfur atoms of adjacent layers, which is crucial for its application in devices where interlayer spacing plays a vital role​​.

Chemical Reactions and Properties

Tin sulfide undergoes various chemical reactions depending on the environmental conditions and the presence of other chemical species. Its chemical stability and reactivity are influenced by factors such as temperature, pressure, and the chemical nature of interacting species. SnS2 is known for its relatively high resistance to oxidation compared to other metal sulfides, which is an important attribute for its durability in applications​​​​.

Physical Properties Analysis

The physical properties of SnS2, such as band gap, electrical conductivity, and optical absorbance, are closely related to its crystalline structure and morphology. SnS2 exhibits a direct band gap in the range of 2.0 to 2.4 eV, making it suitable for light-harvesting applications. Its electrical properties can be tailored through doping or by creating heterostructures with other materials​​​​.

Chemical Properties Analysis

Chemically, SnS2 is relatively inert, which contributes to its stability in various environments. It demonstrates good resistance to corrosion and does not undergo significant degradation under ambient conditions. This chemical robustness, coupled with its non-toxic nature, makes SnS2 an environmentally friendly material for sustainable applications​​​​.

• (Reddy et al., 2015)
• (Burton et al., 2013)
• (Kumagai et al., 2016)
• (Im et al., 2013)

Scientific Research Applications

• Photovoltaics and Thermoelectrics : Tin sulfides, including SnS2, are being investigated for their potential use in photovoltaics and thermoelectric devices due to their unique electronic structures and defect physics (Kumagai et al., 2016).

• Two-Dimensional Electronic Devices : Tin sulfides are considered for applications in two-dimensional electronic devices. Their band structures, band-edge positions, and thermodynamical stability make them suitable for such applications (Kumagai et al., 2016).

• Li-ion Battery Electrodes : The role of SnS2 in lithium-ion batteries is explored, especially as electrodes, due to their physical and chemical properties (Kumagai et al., 2016).

• Photocatalysts : Tin sulfides, particularly SnS2, are promising photocatalytic materials. They have been used in photocatalytic reduction of hexavalent chromium, showcasing their potential in environmental applications (Huang et al., 2021).

• Optoelectronic Applications : High-quality two-dimensional SnS is synthesized for use in field-effect transistors (FETs) and photodetectors. SnS demonstrates significant potential in next-generation optoelectronic applications due to its high responsivity and fast response time (Liu et al., 2018).

• Gas Sensing : Enhanced room-temperature ammonia (NH3) sensing is achieved using SnS2 nanosheets, which exhibit excellent sensitivity and response time, making them suitable for environmental monitoring and safety applications (Qin et al., 2018).

• Energy Storage in Na-Ion Batteries : Tin sulfide–reduced graphene oxide (SnS2-rGO) composites are investigated as anodes for Na-ion batteries. These composites show great promise in energy storage mechanisms, offering high reversible capacity and excellent rate performance (Ma et al., 2015).

Mechanism of Action

Target of Action

Tin sulfide (SnS2) is a compound that primarily targets the lattice dynamics of various materials . It has a layered bonding structure, similar to that of 2D transition-metal dichalcogenides such as MoS2 . The compound crystallizes in the cadmium iodide motif, with the Sn (IV) situated in “octahedral holes” defined by six sulfide centers .

Mode of Action

The interaction of SnS2 with its targets involves the manipulation of the harmonic phonon dispersion and vibrational density of states . This interaction reveals phonon bandgaps between low- and high-frequency modes consisting of Sn and S motion, respectively . It also evidences a bond-strength hierarchy in the low-dimensional SnS2 crystals .

Biochemical Pathways

The primary biochemical pathway affected by SnS2 is the thermal transport pathway . The spectral linewidths of SnS2 are used to model the thermal transport, and the calculations indicate that SnS2 has a very low lattice thermal conductivity . This property potentially gives it superior performance to SnS as a candidate thermoelectric material .

Result of Action

The molecular and cellular effects of SnS2’s action primarily involve changes in the thermal and electrical properties of the target material . For instance, SnS2 has been shown to have a high optical absorption coefficient and a bandgap close to the theoretical optimum for peak photovoltaic efficiency . These properties make it suitable for use in various applications, including as a buffer layer in photovoltaic devices, a high surface-area photocatalyst, and a photodetector .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of SnS2. For instance, the formation of the SnS2 phase is favorable at higher temperatures . Moreover, the SnS2 phase depends on both the temperature and the H2S/SnCl4 concentration ratio . These factors highlight the importance of carefully controlled environmental conditions in the synthesis and application of SnS2.

Safety and Hazards

Tin (IV) sulfide reacts with strong acids to make hydrogen sulfide. It is advised to avoid breathing mist, gas or vapours, and avoid contacting with skin and eye.

Future Directions

Tin sulfide (SnS2) class of materials has attracted tremendous research interest in recent years owing to their intriguing physicochemical properties. Their inimitable optical, electronic, and mechanical properties open up windows for a broad range of promising applications.